3-{[(2-nitrophenyl)thio]amino}benzoic acid

• IUPAC Name: 3-[(2-nitrophenyl)sulfanylamino]benzoic acid
• InChI: InChI=1S/C13H10N2O4S/c16-13(17)9-4-3-5-10(8-9)14-20-12-7-2-1-6-11(12)15(18)19/h1-8,14H,(H,16,17)
• InChI Key: XFPVVSSBMPCQTC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)[N+](=O)[O-])SNC2=CC=CC(=C2)C(=O)O
• Molecular Formula: C13H10N2O4S
• Molecular Weight: 290.30 g/mol

Description

3-{[(2-nitrophenyl)thio]amino}benzoic acid, commonly known as NPTB, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. NPTB is a fluorescent probe that can be used to study the interactions between proteins and nucleic acids.

Scientific Research Applications

Luminescence Sensitization

Thiophenyl-derivatized nitrobenzoic acid ligands have been explored for their potential to sensitize the luminescence of Eu(III) and Tb(III), highlighting their use in creating luminescent materials. The synthesis and characterization of these complexes demonstrate their ability to dissolve in water and methanol, showing significant promise for applications in luminescence-based sensors and devices (Viswanathan & Bettencourt-Dias, 2006).

Crystallography and Magnetism

Research into the crystallography and magnetism of related compounds has provided insights into the structural and magnetic properties of these materials. The study of 3-(N-tert-butyl-N-aminoxyl)benzoic acid, for example, has contributed to understanding the interactions that govern the crystal structure and magnetic behavior of organic compounds, which can be applied in designing new magnetic materials and studying intermolecular interactions (Baskett & Lahti, 2005).

Metabolic Studies

Metabolic studies of isomeric N-methyl-N-nitroso-(methylphenyl)-methylamines to their corresponding benzoic acids offer insights into the metabolic pathways and potential toxicological impacts of related chemical structures. This research has implications for understanding the metabolism of xenobiotic compounds and designing molecules with improved safety profiles (Schweinsberg et al., 1979).

Catalytic Applications

The development of metal-organic frameworks (MOFs) incorporating 3-{[(2-nitrophenyl)thio]amino}benzoic acid derivatives has been investigated for catalytic applications, such as the reduction of nitrophenol. These studies demonstrate the potential of such compounds in heterogeneous catalysis, offering a platform for designing efficient and recyclable catalysts (Wu et al., 2017).